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Compound of Interest

Compound Name: L82

Cat. No.: B10855116

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the mechanism of action of L82, a
selective inhibitor of human DNA ligase | (Ligl). L82 and its derivatives represent a promising
class of molecules for potential therapeutic applications, particularly in oncology, by targeting
the essential cellular process of DNA replication and repair. This document outlines the
molecular interactions, kinetic properties, and cellular effects of L82, supported by quantitative
data, detailed experimental protocols, and visual diagrams of the underlying pathways and
methodologies.

Core Mechanism of Action: Uncompetitive and
Mixed Inhibition

L82 and its more selective analog, L82-G17, function by disrupting the catalytic cycle of DNA
ligase I, an enzyme crucial for joining Okazaki fragments during DNA replication and for several
DNA repair pathways. The inhibition mechanism is nuanced, with L82 exhibiting a mixed
competitive and uncompetitive profile, while L82-G17 acts as a purely uncompetitive
inhibitor[1].

The primary mode of action for these inhibitors is the stabilization of the DNA ligase I-nicked
DNA complex[2][3]. This stabilization prevents the completion of the ligation reaction,
specifically inhibiting the third and final step: phosphodiester bond formation[1][4]. By trapping
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the enzyme on the DNA, L82 and its derivatives effectively halt the ligation process, leading to
an accumulation of unligated nicks in the DNA.

The Three Steps of DNA Ligation and the Point of
Inhibition

The ATP-dependent DNA ligation reaction proceeds through three sequential nucleotidyl
transfer steps. L82 and L82-G17 exert their inhibitory effects at the final step of this cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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